![molecular formula C20H21NO4S B3013061 N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-methylbenzamide CAS No. 863020-93-3](/img/structure/B3013061.png)
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-methylbenzamide
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Description
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-methylbenzamide, also known as DTTB, is a synthetic compound that has garnered significant attention in the scientific community for its potential applications in various fields.
Scientific Research Applications
Analgesic and Anti-inflammatory Effects
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-methylbenzamide and similar compounds have been studied for their analgesic and anti-inflammatory effects. Research has shown that certain benzamides exhibit significant analgesic and anti-inflammatory properties in animal models. These effects were more potent than aspirin in some cases, highlighting their potential therapeutic application in pain and inflammation management (Oskay et al., 1989).
Antimicrobial Activity
Another application area is in antimicrobial therapy. Studies have been conducted on the synthesis and antimicrobial screening of benzamide derivatives, revealing their efficacy against various bacterial and fungal infections. This research demonstrates the potential of these compounds in treating microbial diseases, especially bacterial and fungal infections (Desai et al., 2013).
Psychoactive and Neurotropic Properties
These compounds have also been explored for their psychoactive and neurotropic properties. For instance, some benzamide derivatives show specific sedative effects and anti-amnesic activities, suggesting their potential for further study as psychoactive compounds (Podolsky et al., 2017).
Synthesis and Characterization in Chemistry Education
Additionally, the synthesis and characterization of this compound and related compounds have been incorporated into chemistry education. This includes the development of novel, microscale reactions that are suitable for undergraduate chemistry courses, demonstrating fundamental principles of carbonyl reactivity (Withey & Bajic, 2015).
Potential in Antiviral Research
Some derivatives have been synthesized and screened for anti-HIV-1 activity. This research indicates the potential application of these compounds in antiviral therapies, particularly against HIV-1 (Aslam et al., 2014).
Antioxidant Properties
Studies on nitrogen-containing bromophenols related to these compounds have demonstrated potent scavenging activity against radicals. This suggests their potential application in food and pharmaceutical industries as natural antioxidants (Li et al., 2012).
properties
IUPAC Name |
N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4S/c1-3-25-19-9-7-17(8-10-19)21(18-11-12-26(23,24)14-18)20(22)16-6-4-5-15(2)13-16/h4-13,18H,3,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASTJDWWQMJOYLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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